Cas no 40134-05-2 (1-Chloro-7-methoxy-3-methylisoquinoline)

• Product Name: 1-Chloro-7-methoxy-3-methylisoquinoline
• CAS No: 40134-05-2
• MF: C₁₁H₁₀ClNO
• MW: 207.656201839447
• CID: 1031055
• PubChem ID: 10889099
• Update Time: 2025-04-20

1-Chloro-7-methoxy-3-methylisoquinoline Chemical and Physical Properties

Names and Identifiers

• 1-Chloro-7-methoxy-3-methylisoquinoline
• 1-Chloro-3-methyl-7-methoxyquinoline
• EN300-397908
• 1-chloro-7-methoxy-3-methyl-isoquinoline
• SCHEMBL7716192
• 40134-05-2
• AKOS016015657
• DTXSID50447244

• MDL： MFCD22549715
• Inchi： 1S/C11H10ClNO/c1-7-5-8-3-4-9(14-2)6-10(8)11(12)13-7/h3-6H,1-2H3
• InChI Key： QNXXMSPGOLFCCV-UHFFFAOYSA-N
• SMILES： ClC1=C2C=C(C=CC2=CC(C)=N1)OC

Computed Properties

• Exact Mass: 207.0450916g/mol
• Monoisotopic Mass: 207.0450916g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 200
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 22.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoquinolines and derivatives Isoquinolines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoquinolines and derivatives